Cas no 1093385-24-0 (Eszopiclone-d8)

• Product Name: Eszopiclone-d8
• CAS No: 1093385-24-0
• MF: C₁₇H₁₇ClN₆O₃
• MW: 396.857575178146
• CID: 4554055
• PubChem ID: 45039158
• Update Time: 2025-09-23

Eszopiclone-d8 Chemical and Physical Properties

Names and Identifiers

• Eszopiclone-d8
• 1093385-24-0
• [(9S)-8-(5-Chloropyridin-2-yl)-7-oxo-2,5,8-triazabicyclo[4.3.0]nona-1,3,5-trien-9-yl]4-methylpiperazine-d8-1-carboxylate; Lunesta-d8; (S)-zopiclone-d8

• Inchi： 1S/C17H17ClN6O3/c1-22-6-8-23(9-7-22)17(26)27-16-14-13(19-4-5-20-14)15(25)24(16)12-3-2-11(18)10-21-12/h2-5,10,16H,6-9H2,1H3/t16-/m0/s1/i6D2,7D2,8D2,9D2
• InChI Key： GBBSUAFBMRNDJC-KOYLLVOKSA-N
• SMILES： ClC1=CN=C(C=C1)N1C(C2C([C@@H]1OC(N1C([2H])([2H])C([2H])([2H])N(C)C([2H])([2H])C1([2H])[2H])=O)=NC=CN=2)=O

Computed Properties

• Exact Mass: 396.1552801g/mol
• Monoisotopic Mass: 396.1552801g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 197-200°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Cyclopyrrolones